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Compound of Interest

Compound Name: KZR-504

Cat. No.: B15580646

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selective immunoproteasome inhibitor KZR-
504 with other proteases, supported by available experimental data. KZR-504 is a potent and
highly selective inhibitor of the low molecular mass polypeptide 2 (LMP2 or (31i), a catalytic
subunit of the immunoproteasome. The immunoproteasome is a specialized form of the
proteasome found in hematopoietic cells and in other cells in response to inflammatory signals,
playing a crucial role in the immune system. The selectivity of protease inhibitors is a critical
factor in their therapeutic potential, as off-target activity can lead to undesirable side effects.

Executive Summary

KZR-504, a peptide epoxyketone, demonstrates exceptional selectivity for its primary target,
the LMP2 (31i) subunit of the immunoproteasome. This selectivity is evident when compared to
other subunits of both the immunoproteasome and the constitutively expressed proteasome.
While specific quantitative data on the cross-reactivity of KZR-504 with a broad panel of non-
proteasome proteases is not widely available in the public domain, the chemical class of
peptide epoxyketones is generally recognized for its low reactivity against other protease
families, such as serine and cysteine proteases. A related compound developed by Kezar Life
Sciences, KZR-616, has been reported to show no inhibition of a wide range of proteases at
concentrations up to 10 uM, suggesting a similar favorable safety profile for KZR-504.
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The immunoproteasome is involved in processing antigens for presentation by MHC class |
molecules and in the regulation of cytokine production. By selectively inhibiting the LMP2
subunit, KZR-504 can modulate these immune responses.
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Protease Inhibitor Cross-Reactivity Profiling Workflow

Start: Test Compound (KZR-504)

Primary Target Assay
(e.g., LMP2 activity)

Proteasome Subunit Panel Broad Protease Panel
(ProCISE Assay) (Serine, Cysteine, etc.)

Data Analysis
(IC50 Determination)

(Generate Selectivity Profile)

End: Cross-Reactivity Assessment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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